(2R)-2-Amino-4-(2-amino-4-chlorophenyl)-4-oxobutanoic acid
(2R)-2-Amino-4-(2-amino-4-chlorophenyl)-4-oxobutanoic acid
Brand Name:
Vulcanchem
CAS No.:
175777-22-7
VCID:
VC0043258
InChI:
InChI=1S/C10H11ClN2O3/c11-5-1-2-6(7(12)3-5)9(14)4-8(13)10(15)16/h1-3,8H,4,12-13H2,(H,15,16)/t8-/m1/s1
SMILES:
C1=CC(=C(C=C1Cl)N)C(=O)CC(C(=O)O)N
Molecular Formula:
C10H11ClN2O3
Molecular Weight:
242.66 g/mol
(2R)-2-Amino-4-(2-amino-4-chlorophenyl)-4-oxobutanoic acid
CAS No.: 175777-22-7
Reference Standards
VCID: VC0043258
Molecular Formula: C10H11ClN2O3
Molecular Weight: 242.66 g/mol
| CAS No. | 175777-22-7 |
|---|---|
| Product Name | (2R)-2-Amino-4-(2-amino-4-chlorophenyl)-4-oxobutanoic acid |
| Molecular Formula | C10H11ClN2O3 |
| Molecular Weight | 242.66 g/mol |
| IUPAC Name | (2R)-2-amino-4-(2-amino-4-chlorophenyl)-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C10H11ClN2O3/c11-5-1-2-6(7(12)3-5)9(14)4-8(13)10(15)16/h1-3,8H,4,12-13H2,(H,15,16)/t8-/m1/s1 |
| Standard InChIKey | HQLHZNDJQSRKDT-MRVPVSSYSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1Cl)N)C(=O)C[C@H](C(=O)O)N |
| SMILES | C1=CC(=C(C=C1Cl)N)C(=O)CC(C(=O)O)N |
| Canonical SMILES | C1=CC(=C(C=C1Cl)N)C(=O)CC(C(=O)O)N |
| Synonyms | (R)-α,2-Diamino-4-chloro-γ-oxobenzenebutanoic Acid; |
| PubChem Compound | 9859633 |
| Last Modified | Nov 11 2021 |
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